Cas no 892390-46-4 (2-(1,1-DIFLUOROETHYL)BENZOIC ACID)

2-(1,1-Difluoroethyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative characterized by the presence of a difluoroethyl substituent on the benzoic acid core. This structural feature enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, where fluorine incorporation often improves metabolic stability and bioavailability. The compound's reactivity at the carboxyl group allows for further functionalization, making it valuable in the preparation of amides, esters, and other derivatives. Its well-defined purity and stability under standard conditions ensure reliable performance in synthetic applications. The difluoroethyl moiety may also influence lipophilicity, potentially optimizing physicochemical properties for target-oriented drug design.
2-(1,1-DIFLUOROETHYL)BENZOIC ACID structure
892390-46-4 structure
Product Name:2-(1,1-DIFLUOROETHYL)BENZOIC ACID
CAS No:892390-46-4
MF:C9H8F2O2
MW:186.155429840088
MDL:MFCD20659035
CID:3251099
PubChem ID:53784984
Update Time:2025-06-06

2-(1,1-DIFLUOROETHYL)BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

    • 2-(1,1-DIFLUOROETHYL)BENZOIC ACID
    • TS-02594
    • AKOS023602908
    • EN300-1614190
    • 2-(1,1-difluoroethyl)benzoicacid
    • SCHEMBL4117336
    • 892390-46-4
    • DXVYQPFJNAMVLH-UHFFFAOYSA-N
    • MFCD20659035
    • AT12872
    • 889-737-4
    • SKB39046
    • MDL： MFCD20659035
    • Inchi： 1S/C9H8F2O2/c1-9(10,11)7-5-3-2-4-6(7)8(12)13/h2-5H,1H3,(H,12,13)
    • InChI Key： DXVYQPFJNAMVLH-UHFFFAOYSA-N
    • SMILES： FC(C)(C1C=CC=CC=1C(=O)O)F

Computed Properties

  • Exact Mass: 186.049
  • Monoisotopic Mass: 186.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 37.3Ų

2-(1,1-DIFLUOROETHYL)BENZOIC ACID Pricemore >>

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2-(1,1-DIFLUOROETHYL)BENZOIC ACID Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:892390-46-4)2-(1,1-DIFLUOROETHYL)BENZOIC ACID
Order Number:A1093362
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:09
Price ($):3386.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:892390-46-4)2-(1,1-DIFLUOROETHYL)BENZOIC ACID
A1093362
Purity:99%
Quantity:5g
Price ($):3386.0
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